Cas no 36701-89-0 (2-3-(Trifluoromethyl)phenoxynicotinic Acid)

• Product name: 2-3-(Trifluoromethyl)phenoxynicotinic Acid
• CAS No: 36701-89-0
• MF: C₁₃H₈NO₃F₃
• MW: 283.20272
• MDL: MFCD01938784
• CID: 309004
• PubChem ID: 215891

2-3-(Trifluoromethyl)phenoxynicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Trifluoromethyl)phenoxy)nicotinic acid
• 2-[3-(TRIFLUOROMETHYL)PHENOXY]NICOTINIC ACID
• 3-Pyridinecarboxylicacid, 2-[3-(trifluoromethyl)phenoxy]-
• 2-(3-(trifluoromethyl)phenoxy)-3-pyridinecarboxylicaci
• 2-(3-(trifluoromethyl)phenoxy)-3-pyridinecarboxylicacid
• 2-(3-trifluoromethyl-phenoxy)-nicotinic acid
• Diflufenican Metabolite AE B107137; 2-[3-(Trifluoromethyl)phenoxy]-3-pyridinecarboxylic acid; 2-(3-Trifluoromethylphenoxy)-3-pyridinecarboxylic acid; 2-(3-Trifluoromethylphenoxy)nicotinic acid; 3-Pyridinecarboxylic acid, 2-[3-(trifluoromethyl)phenoxy]-
• AE B107137
• diflufenican TP2
• 2-(3-trifluoromethylphenoxy) nicotinic acid
• AK-105/40835700
• 2-(3-trifluoromethylphenoxy)nicotinic acid
• 3-Pyridinecarboxylic acid, 2-(3-(trifluoromethyl)phenoxy)-
• FT-0680084
• 2-(3-(Trifluoromethyl)phenoxy)-3-pyridinecarboxylic acid
• SR-01000307606-1
• 2-[3-(trifluoromethyl)phenoxy]pyridine-3-carboxylic acid
• 2-[3-(TRIFLUOROMETHYL)PHENOXY]NICOTINICACID
• Diflufenican metabolite AE B107137
• Diflufenican metabolite AE B107137 100 microg/mL in Acetonitrile
• 12P-365S
• MFCD01938784
• D86467
• Acide 2-(3'-trifluoromethyl) phenoxy nicotinique
• NS00067279
• J-505715
• 2-[3-(trifluoromethyl)phenoxy]nicotinic acid, AldrichCPR
• 2-(3-(Trifluoromethyl)phenoxy)nicotinicacid
• A1-41524
• 3-[(3-Carboxypyridin-2-yl)oxy]benzotrifluoride
• 36701-89-0
• SCHEMBL2333429
• CS-0206436
• SR-01000307606
• AKOS000212468
• DTXSID60957940
• Acide 2-(3'-trifluoromethyl) phenoxy nicotinique [French]
• 2-[3-(Trifluoromethyl)phenoxy]pyridine-3-carboxylic acid, 3-[(3-Carboxypyridin-2-yl)oxy]benzotrifluoride
• 2-3-(Trifluoromethyl)phenoxynicotinic Acid

• MDL： MFCD01938784
• Inchi： InChI=1S/C13H8F3NO3/c14-13(15,16)8-3-1-4-9(7-8)20-11-10(12(18)19)5-2-6-17-11/h1-7H,(H,18,19)
• InChI Key： OBRGOFGSXWAVNZ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)OC2=C(C=CC=N2)C(=O)O)C(F)(F)F

Computed Properties

• Exact Mass: 283.04600
• Monoisotopic Mass: 283.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4Ų
• XLogP3: 3.1

Experimental Properties

• Melting Point: 156-159°C
• PSA: 59.42000
• LogP: 3.59090

2-3-(Trifluoromethyl)phenoxynicotinic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

2-3-(Trifluoromethyl)phenoxynicotinic Acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-3-(Trifluoromethyl)phenoxynicotinic Acid

Comprehensive Overview of 2-3-(Trifluoromethyl)phenoxynicotinic Acid (CAS No. 36701-89-0): Properties, Applications, and Industry Insights

2-3-(Trifluoromethyl)phenoxynicotinic Acid (CAS No. 36701-89-0) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluoromethyl group and a nicotinic acid moiety enhances its bioactivity, making it a valuable intermediate for drug discovery. Researchers are increasingly exploring its potential in modulating enzyme activity and receptor binding, particularly in metabolic and inflammatory pathways.

In recent years, the demand for fluorinated compounds like 2-3-(Trifluoromethyl)phenoxynicotinic Acid has surged, driven by their improved stability and bioavailability compared to non-fluorinated analogs. This aligns with the broader trend of precision medicine and targeted therapies, where molecular specificity is critical. The compound’s CAS No. 36701-89-0 is frequently searched in academic databases, reflecting its relevance in patent filings and preclinical studies.

From a synthetic chemistry perspective, 2-3-(Trifluoromethyl)phenoxynicotinic Acid exemplifies the growing importance of heterocyclic frameworks in modern drug design. Its phenoxynicotinic acid backbone serves as a versatile scaffold for derivatization, enabling the development of novel analogs with tailored properties. Industry reports highlight its use in optimizing crop protection agents, where fluorinated compounds exhibit enhanced pest resistance and environmental persistence.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 36701-89-0. As sustainability becomes a priority, researchers are evaluating the green chemistry aspects of its synthesis, such as solvent reduction and catalytic efficiency. These efforts resonate with global initiatives like the UN Sustainable Development Goals, particularly Goal 12 (Responsible Consumption and Production).

Analytical techniques for characterizing 2-3-(Trifluoromethyl)phenoxynicotinic Acid include HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications. The compound’s logP value and solubility profile are frequently analyzed to predict its behavior in biological systems, addressing common queries from pharmacokinetics studies.

Looking ahead, the integration of AI-driven molecular modeling is expected to accelerate the exploration of 36701-89-0 derivatives. Platforms like AlphaFold and quantum chemistry simulations enable virtual screening of its interactions with proteins, reducing experimental timelines. This innovation aligns with the life sciences sector’s push toward digital transformation.

In summary, 2-3-(Trifluoromethyl)phenoxynicotinic Acid (CAS No. 36701-89-0) represents a convergence of medicinal chemistry, agrochemical innovation, and sustainable practices. Its multifaceted applications and evolving research landscape position it as a compound of enduring scientific and industrial interest.